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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(Benzyloxy)-4-
bromophenol (CAS No. 153240-85-8), a versatile synthetic intermediate utilized in advanced
organic and medicinal chemistry research. Adherence to the following precautions is critical to
ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and GHS Classification

2-(Benzyloxy)-4-bromophenol is classified as a hazardous substance. The following table
summarizes its classification under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2 L
Irritation irritation.[2]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]
Specific Target Organ Toxicity ]

) H335: May cause respiratory

— Single Exposure Category 3

(Respiratory Tract Irritation)

irritation.[1][2]

Signal Word: Warning[1]
GHS Pictogram:[1]

e lwialt text

(GHSO07)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-(Benzyloxy)-4-bromophenol is

provided below.

Property

Value

Molecular Formula

C13H11BrO2[3]

Molecular Weight

279.13 g/mol [3]

Physical Form

White to yellow solid or crystalline powder.[4]

Purity

Typically =295% - 97%[1][5]

Storage Temperature

Sealed in dry conditions at 2-8°C.[1][6]
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Note: Specific quantitative data such as melting point, boiling point, flash point, and density are
not consistently reported across sources. Researchers should consult the specific
documentation provided by their supplier.

Safe Handling and Storage Protocols

Due to its hazardous nature, strict protocols must be followed when handling and storing 2-
(Benzyloxy)-4-bromophenol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE required for
the specific handling procedure. The following diagram outlines a general workflow for PPE

selection.
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PPE Selection Workflow for 2-(Benzyloxy)-4-bromophenol

Start: Task Involving
2-(Benzyloxy)-4-bromophenol

A A

Conduct Risk Assessment
(Scale, Duration, Aerosolization Potential)

Eye Protection:
Safety glasses with side shields (minimum)
or chemical splash goggles

Minimum Required PPE

\

Body Protection:
Laboratory coat

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Potential for Aerosol
Generation or Dusting?

Add Respiratory Protection:
Work in a certified chemical fume hood.
Consider a respirator for large spills.

Large Scale or
High Concentration Use?

Enhanced PPE:
- Chemical splash goggles and face shield
- Double gloving
- Chemical-resistant apron or coveralls

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow.
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Engineering Controls

Ventilation: All handling of 2-(Benzyloxy)-4-bromophenol, including weighing and transfers,
should be conducted in a well-ventilated area, preferably within a certified chemical fume
hood to minimize inhalation exposure.[7]

Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety
shower are readily accessible in the immediate work area.[4]

Handling Procedures

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or vapors.[8]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[9]

Keep the container tightly closed when not in use.[4]

Storage

Store in a cool, dry, and well-ventilated area.[4]
Keep the container tightly sealed to prevent exposure to air and moisture.[4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.
[10]

The recommended storage temperature is between 2°C and 8°C.[1][6]

Experimental Protocol: Example of Use in Organic
Synthesis

2-(Benzyloxy)-4-bromophenol is a key intermediate in the synthesis of various complex

molecules. The following is a generalized procedure adapted from literature, highlighting the

necessary safety precautions.
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Reaction: Palladium-catalyzed cross-coupling reaction (e.g., Suzuki or Buchwald-Hartwig
coupling).

Methodology:
e Reaction Setup:

o All glassware should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen
or argon) to prevent moisture contamination.

o The reaction should be set up in a chemical fume hood.

e Reagent Handling:

[e]

Wear appropriate PPE as determined by the risk assessment (see Section 3.1).

o

Weigh 2-(Benzyloxy)-4-bromophenol, the palladium catalyst, ligand, and base in the
fume hood. Avoid creating dust.

(¢]

Carefully transfer the solid reagents to the reaction flask under a stream of inert gas.

[¢]

Add the anhydrous solvent via syringe or cannula.

e Reaction Monitoring and Work-up:

[e]

Stir the reaction mixture at the specified temperature and monitor its progress by an
appropriate analytical technique (e.g., TLC or LC-MS).

[e]

Upon completion, cool the reaction mixture to room temperature.

o

Quench the reaction carefully, being mindful of any potential exotherms or gas evolution.

[¢]

Perform the aqueous work-up and extractions in the fume hood.
 Purification and Waste Disposal:

o Purify the crude product by column chromatography or recrystallization in a well-ventilated

area.
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o Collect all liquid and solid chemical waste in appropriately labeled containers for
hazardous waste disposal according to institutional guidelines.

First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[4]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ) )
unconscious person. Seek immediate medical

attention.[4]

Accidental Release Measures
» Small Spills:

o Ensure adequate ventilation and wear appropriate PPE.
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o Place the contaminated material in a sealed container for hazardous waste disposal.
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e Large Spills:
o Evacuate the area immediately.
o Contact your institution's environmental health and safety department.

o Do not attempt to clean up a large spill without proper training and equipment.

Fire and Explosion Hazard Data

While specific flammability data for 2-(Benzyloxy)-4-bromophenol is not readily available, it is
a combustible solid.

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide. Do
not use a heavy water stream.[4]

e Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide,
carbon dioxide, and hydrogen bromide gas.[10]

« Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Toxicological Information

Detailed toxicological studies for 2-(Benzyloxy)-4-bromophenol are not widely available. The
GHS classification is based on data from similar compounds and predictive models. It is
harmful if swallowed or inhaled and causes skin and eye irritation.[1][2] Chronic effects have
not been fully investigated.

Disposal Considerations

Dispose of 2-(Benzyloxy)-4-bromophenol and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations. Do not allow the material to
enter drains or waterways.

This technical guide is intended to provide comprehensive safety information. Always consult
the Safety Data Sheet (SDS) provided by your supplier and your institution's safety protocols
before working with 2-(Benzyloxy)-4-bromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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